5-butylnonan-3-one
Overview
Description
5-Butylnonan-3-one (5-BN) is a naturally occurring ketone that has a wide range of uses in scientific research. It is a colorless liquid with a characteristic odor and has a boiling point of 148°C. 5-BN has been used in a variety of applications, including synthesis, biochemistry, and physiology. It has also been used to study the mechanism of action and biochemical and physiological effects of various compounds.
Scientific Research Applications
5-butylnonan-3-one has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a solvent for chromatography, and as a substrate for biochemical studies. It has also been used to study the mechanism of action and biochemical and physiological effects of various compounds. In addition, 5-butylnonan-3-one has been used to study the structure and function of proteins, enzymes, and other biological molecules.
Mechanism of Action
The mechanism of action of 5-butylnonan-3-one is not well understood. It is believed to act as an inhibitor of enzymes, as well as a substrate for biochemical reactions. It has also been suggested that it may act as a modulator of signal transduction pathways. Additionally, it has been suggested that 5-butylnonan-3-one may act as a ligand for specific receptors, such as the G-protein coupled receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-butylnonan-3-one are not well understood. However, it has been suggested that it may act as an inhibitor of enzymes, as well as a substrate for biochemical reactions. Additionally, it has been suggested that 5-butylnonan-3-one may affect the structure and function of proteins, enzymes, and other biological molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 5-butylnonan-3-one in laboratory experiments include its low cost, availability, and stability. Additionally, it is non-toxic and has a low boiling point. The main limitation of using 5-butylnonan-3-one in experiments is its low solubility in water, which makes it difficult to use in certain types of experiments.
Future Directions
The future of 5-butylnonan-3-one research is wide open. It has been used in a variety of applications, and there is still much to be discovered about its mechanism of action and physiological effects. Additionally, there is potential for the development of new synthetic methods for the production of 5-butylnonan-3-one. Furthermore, there is potential for the development of new applications for 5-butylnonan-3-one, such as in drug discovery and development. Finally, there is potential for the development of new analytical methods for the detection and quantification of 5-butylnonan-3-one in biological samples.
Synthesis Methods
5-butylnonan-3-one can be synthesized using a variety of methods. One of the most common methods is by the oxidation of 5-butylnonanal, which is produced by the oxidation of 5-butylnonanol. This can be achieved by using a variety of oxidizing agents, such as potassium permanganate, chromium trioxide, or sodium hypochlorite. The resulting product is 5-butylnonan-3-one, which can be isolated and purified using a variety of methods, such as distillation, crystallization, or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-butylnonan-3-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1-bromobutane", "hexan-3-one", "sodium hydride", "n-butyllithium", "n-nonanal" ], "Reaction": [ "Step 1: 1-bromobutane is reacted with sodium hydride to form butylsodium, which is then reacted with hexan-3-one to form 5-butylnonan-3-ol.", "Step 2: The 5-butylnonan-3-ol is then oxidized using a suitable oxidizing agent, such as Jones reagent, to form 5-butylnonan-3-one.", "Step 3: The final step involves the reduction of n-nonanal using n-butyllithium to form 5-butylnonan-3-ol, which can be used as a starting material for the synthesis of 5-butylnonan-3-one." ] } | |
CAS RN |
40237-97-6 |
Product Name |
5-butylnonan-3-one |
Molecular Formula |
C13H26O |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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